Cas no 2229079-03-0 (1-(2-hydroxynaphthalen-1-yl)prop-2-en-1-one)

• Product Name: 1-(2-hydroxynaphthalen-1-yl)prop-2-en-1-one
• CAS No: 2229079-03-0
• MF: C₁₃H₁₀O₂
• MW: 198.217303752899
• CID: 6423374
• PubChem ID: 165783146
• Update Time: 2025-10-17

1-(2-hydroxynaphthalen-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxynaphthalen-1-yl)prop-2-en-1-one
• 2229079-03-0
• EN300-1793456

• Inchi： 1S/C13H10O2/c1-2-11(14)13-10-6-4-3-5-9(10)7-8-12(13)15/h2-8,15H,1H2
• InChI Key： IFUMRTSMTRIBFI-UHFFFAOYSA-N
• SMILES： OC1=CC=C2C=CC=CC2=C1C(C=C)=O

Computed Properties

• Exact Mass: 198.068079557g/mol
• Monoisotopic Mass: 198.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-hydroxynaphthalen-1-yl)prop-2-en-1-one

Introduction to 1-(2-hydroxynaphthalen-1-yl)prop-2-en-1-one (CAS No. 2229079-03-0)

1-(2-hydroxynaphthalen-1-yl)prop-2-en-1-one, with the CAS number 2229079-03-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a naphthalene ring and a propenone moiety, making it a valuable candidate for the development of novel pharmaceuticals and advanced materials.

The chemical structure of 1-(2-hydroxynaphthalen-1-yl)prop-2-en-1-one is defined by its molecular formula, C₁₃H₁₀O₂. The presence of the hydroxyl group on the naphthalene ring and the double bond in the propenone moiety imparts specific chemical properties that are crucial for its reactivity and functionality. These features have been extensively studied in both academic and industrial settings, leading to a deeper understanding of its potential uses.

In the realm of medicinal chemistry, 1-(2-hydroxynaphthalen-1-yl)prop-2-en-1-one has shown promise as a lead compound for the development of new drugs. Recent research has focused on its ability to modulate specific biological pathways, particularly those involved in inflammation and cancer. Studies have demonstrated that this compound can inhibit key enzymes and signaling molecules, making it a potential therapeutic agent for treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-(2-hydroxynaphthalen-1-yl)prop-2-en-1-one exhibits potent anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond its medicinal applications, 1-(2-hydroxynaphthalen-1-yl)prop-2-en-1-one has also been explored for its potential in materials science. The unique electronic properties of this compound make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Research conducted at the University of California, Berkeley, has shown that 1-(2-hydroxynaphthalen-1-yl)prop-2-en-1-one-based materials exhibit excellent charge transport properties and high photoluminescence quantum yields, which are essential for efficient device performance.

The synthesis of 1-(2-hydroxynaphthalen-1-yl)prop-2-en-1-one has been optimized through various methods, including classical organic synthesis techniques and more modern approaches such as metal-catalyzed reactions. These methods have been refined to achieve high yields and purity levels, making the compound more accessible for both research and industrial applications. A notable synthetic route involves the condensation of 2-hydroxy-naphthaldehyde with acryloyl chloride in the presence of a base, followed by purification through column chromatography.

In terms of safety and handling, while 1-(2-hydroxynaphthalen-1-yl)prop-2-en-1-one is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, storage conditions should be carefully controlled to maintain the stability and integrity of the compound.

The future prospects for 1-(2-hydroxynaphthalen-1-yl)prop-2-en-1-one are promising. Ongoing research is aimed at further elucidating its biological activities and optimizing its properties for specific applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field, leading to the development of new therapeutic agents and advanced materials based on this intriguing compound.